Cas no 2870652-31-4 (4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate)

• Product Name: 4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate
• CAS No: 2870652-31-4
• MF: C₁₃H₁₉NO₆
• MW: 285.29306435585
• CID: 5887373
• Update Time: 2025-11-01

4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate

• Inchi： 1S/C13H19NO6/c1-2-5-19-12(17)14-8-10(11(15)16)20-13(9-14)3-6-18-7-4-13/h2,10H,1,3-9H2,(H,15,16)
• InChI Key： NPHOYNREFAJILJ-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2(CCOCC2)C1)C(=O)O)(=O)OCC=C

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.4±45.0 °C(Predicted)
• pka: 3.13±0.20(Predicted)

Additional information on 4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate

4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate: A Comprehensive Overview

The compound 4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate, identified by the CAS number NO2870652-31-4, is a structurally complex molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is further modified by the presence of oxygen atoms in the dioxa positions and a nitrogen atom in the azaspiro position, making it a unique derivative within its class.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic complex biological structures. The 4-(2-Propen-1-yl) substituent in this compound adds a vinyl group, which can enhance the molecule's reactivity and stability. This feature makes it particularly interesting for researchers exploring new drug delivery systems and bioactive molecules.

The synthesis of 4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the azaspiro ring requires precise control over reaction conditions to ensure the formation of the desired stereochemistry. Researchers have reported successful syntheses using transition metal catalysts, which have significantly improved the yield and purity of the compound.

In terms of applications, this compound has shown promise in the field of polymer chemistry. Its dicarboxylate groups can act as reactive sites for polymerization reactions, leading to the development of novel polymeric materials with tailored properties. Recent advancements in polymer science have demonstrated how such compounds can be used to create biodegradable polymers, which are increasingly sought after in sustainable manufacturing.

The pharmacological potential of 4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate is another area of active research. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities due to its unique structural features. These properties could make it a candidate for drug development targeting chronic inflammatory diseases and oxidative stress-related conditions.

From an environmental perspective, the synthesis and application of this compound align with current trends toward greener chemistry practices. The use of renewable feedstocks and energy-efficient reaction conditions during its production contributes to reducing the overall carbon footprint associated with chemical manufacturing.

In conclusion, 4-(2-Propen-1-yl) 1,9-dioxa-4-azaspiro[5.5]undecane-2,4-dicarboxylate represents a significant advancement in organic chemistry with diverse applications across multiple industries. As research continues to uncover its full potential, this compound is poised to play a crucial role in shaping future innovations in materials science and pharmacology.